N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide

• IUPAC Name: N-[3-(cyanomethylamino)-3-oxopropyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C16H15N3O2/c17-8-10-18-15(20)7-9-19-16(21)14-6-5-12-3-1-2-4-13(12)11-14/h1-6,11H,7,9-10H2,(H,18,20)(H,19,21)
• InChI Key: VEIPTMZKXGEUKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NCCC(=O)NCC#N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide, also known as NAFP, is a synthetic compound that has been gaining attention in the field of scientific research. This compound is widely used in the study of various biological processes and has shown promising results in different experiments.

Mechanism Of Action

N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide inhibits the activity of metalloproteases by binding to the active site of the enzyme. This binding prevents the enzyme from breaking down extracellular matrix proteins, which are essential for the maintenance of healthy tissues. By inhibiting the activity of metalloproteases, N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide can prevent the progression of diseases that are characterized by the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the migration and invasion of cancer cells, which are essential processes for the metastasis of cancer. N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide has also been shown to reduce the production of pro-inflammatory cytokines, which are molecules that contribute to inflammation in the body. This makes N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide in lab experiments is its ability to inhibit the activity of metalloproteases in a selective manner. This means that it can inhibit the activity of specific metalloproteases without affecting the activity of other enzymes. However, one of the limitations of using N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide in lab experiments is its relatively low solubility in water. This can make it difficult to dissolve in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide in scientific research. One potential direction is the development of N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide-based therapeutics for the treatment of cancer and inflammatory diseases. Another potential direction is the study of the effects of N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide on other biological processes, such as cell signaling and gene expression. Additionally, the development of new synthesis methods for N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide may improve its solubility and increase its potential for use in lab experiments.
Conclusion:
In conclusion, N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide is a synthetic compound that has shown promising results in scientific research. Its ability to inhibit the activity of metalloproteases makes it a potential therapeutic agent for the treatment of various diseases. While there are limitations to its use in lab experiments, the future directions for the use of N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide in scientific research are promising.

Synthesis Methods

The synthesis of N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide involves the reaction of naphthalene-2-carboxylic acid with thionyl chloride to form naphthalene-2-yl chloride. This intermediate product is then reacted with N-(cyanomethyl)formamide to form the final product, N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide has been widely used in scientific research due to its ability to inhibit the activity of various enzymes. It has been shown to inhibit the activity of metalloproteases, which are enzymes that play a crucial role in the breakdown of extracellular matrix proteins. This makes N-(cyanomethyl)-3-[(naphthalen-2-yl)formamido]propanamide a potential therapeutic agent for the treatment of various diseases, such as cancer and arthritis.